1-[4-(2,5-dimethyl-1H-pyrrol-1-yl)-2-nitrophenyl]piperidine

• IUPAC Name: 1-[4-(2,5-dimethylpyrrol-1-yl)-2-nitrophenyl]piperidine
• InChI: InChI=1S/C17H21N3O2/c1-13-6-7-14(2)19(13)15-8-9-16(17(12-15)20(21)22)18-10-4-3-5-11-18/h6-9,12H,3-5,10-11H2,1-2H3
• InChI Key: VCLXXKBWJWAKKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

The compound “1-[4-(2,5-dimethyl-1H-pyrrol-1-yl)-2-nitrophenyl]piperidine” is a complex organic molecule that contains a piperidine ring, a pyrrole ring, and a nitrophenyl group. Pyrrole is a five-membered aromatic ring with one nitrogen atom. Piperidine is a six-membered ring with one nitrogen atom, and it is a common structure in many pharmaceuticals. The nitrophenyl group is a benzene ring with a nitro group (-NO2) attached, which is a strong electron-withdrawing group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The electron-withdrawing nitro group could potentially have significant effects on the electronic structure of the molecule.

Chemical Reactions Analysis

The types of chemical reactions this compound might undergo would depend on the conditions. For example, the nitro group might be reduced to an amino group under certain conditions. The compound could also potentially undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the nitro group could make the compound more polar, affecting its solubility in different solvents.

Safety and Hazards

The safety and hazards of this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and potentially developed into a drug.